Cas no 62248-42-4 (Benzene, 1-butoxy-4-(4-nitrophenoxy)-)

• Product Name: Benzene, 1-butoxy-4-(4-nitrophenoxy)-
• CAS No: 62248-42-4
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 452515
• PubChem ID: 12337945
• Update Time: 2025-04-19

Benzene, 1-butoxy-4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butoxy-4-(4-nitrophenoxy)-
• 1-(4-butoxyphenoxy)-4-nitrobenzene
• DTXSID50491601
• 1-BUTOXY-4-(4-NITROPHENOXY)BENZENE
• 62248-42-4

• Inchi： 1S/C16H17NO4/c1-2-3-12-20-14-8-10-16(11-9-14)21-15-6-4-13(5-7-15)17(18)19/h4-11H,2-3,12H2,1H3
• InChI Key： QZTITDNIXJPMDL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 287.11581
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6